Cas no 4529-04-8 (Lithium,1-propynyl- (6CI,7CI,8CI,9CI))

• Product Name: Lithium,1-propynyl- (6CI,7CI,8CI,9CI)
• CAS No: 4529-04-8
• MF: C₃H₃Li
• MW: 45.9969208240509
• CID: 329615
• PubChem ID: 78287
• Update Time: 2025-04-19

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Lithium,1-propynyl- (6CI,7CI,8CI,9CI)
• 1-Lithio-1-propyne
• 1-lithiopropyne
• 1-propyn-1-yl-lithium
• 1-propynyl lithium
• Einecs 224-862-4
• lithium methylacetylide
• Prop-1-ynyllithium
• propynyl lithium
• 1-Propynyllithium
• NS00081158
• AKOS006228684
• WRQSAQPASDQAJV-UHFFFAOYSA-N
• propynyllithiurn
• Lithium, 1-propynyl-
• CHEBI:51473
• lithium;prop-1-yne
• DTXSID80963361
• prop-1-yn-1-yllithium
• 4529-04-8
• propynyllithium
• FT-0689290

• Inchi： 1S/C3H3.Li/c1-3-2;/h1H3;/q-1;+1
• InChI Key： ATKCLEUSJFRRKA-UHFFFAOYSA-N
• SMILES： CC#[C-].[Li+]

Computed Properties

• Exact Mass: 46.03950
• Monoisotopic Mass: 46.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 0.51650

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 2445
• Hazard Level：4.2
• Safety Term：4.2
• HazardClass：4.2
• PackingGroup：I